Cas no 361174-30-3 (ethyl 4-(4-{4-(4-propoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(4-{4-(4-propoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate
• CAS No: 361174-30-3
• MF: C₂₆H₃₀N₄O₆S₂
• MW: 558.669603824615
• CID: 6321369
• PubChem ID: 4144981
• Update Time: 2025-11-01

ethyl 4-(4-{4-(4-propoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-{4-(4-propoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate
• 361174-30-3
• ethyl 4-(4-{[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]carbamoyl}benzenesulfonyl)piperazine-1-carboxylate
• ethyl 4-((4-((4-(4-propoxyphenyl)thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• AKOS024600774
• F0834-0301
• Oprea1_014122
• SR-01000445975-1
• ethyl 4-[4-[[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• SR-01000445975

• Inchi： 1S/C26H30N4O6S2/c1-3-17-36-21-9-5-19(6-10-21)23-18-37-25(27-23)28-24(31)20-7-11-22(12-8-20)38(33,34)30-15-13-29(14-16-30)26(32)35-4-2/h5-12,18H,3-4,13-17H2,1-2H3,(H,27,28,31)
• InChI Key： PZWYUINCEGHGOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC(=CC=2)OCCC)=O)=CC=1)(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 558.161
• Monoisotopic Mass: 558.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 4-(4-{4-(4-propoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate

Ethyl 4-(4-{4-(4-propoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate: A Comprehensive Overview

Ethyl 4-(4-{4-(4-propoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate (CAS No. 361174-30-3) is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound is characterized by its intricate structure, which includes a piperazine ring, a benzenesulfonyl group, and a thiazole moiety. The combination of these functional groups makes it a promising candidate for various applications in drug design and development.

The piperazine core of this compound is a six-membered ring containing two nitrogen atoms. Piperazine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their capacity to act as templates for bioisosterism. In this compound, the piperazine ring is substituted at the 4-position with a benzenesulfonyl group, which introduces additional electron-withdrawing effects and enhances the compound's stability. The benzenesulfonyl group also plays a crucial role in modulating the physicochemical properties of the molecule, such as solubility and permeability.

The thiazole moiety in this compound is another key feature. Thiazoles are heterocyclic compounds that are known for their versatility in medicinal chemistry. In this case, the thiazole ring is substituted with a propoxyphenyl group, which adds further complexity to the molecule. The propoxyphenyl substituent not only increases the lipophilicity of the compound but also provides additional sites for potential interactions with biological targets.

Recent studies have highlighted the importance of such complex molecules in drug discovery. For instance, research has shown that compounds with multiple functional groups can exhibit synergistic effects, leading to enhanced pharmacological activity. Ethyl 4-(4-{4-(4-propoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate has been investigated for its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. These studies suggest that the compound may have applications in the treatment of conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. The use of advanced synthetic techniques has enabled chemists to construct this molecule with high precision and yield. Furthermore, computational methods such as molecular docking and quantum mechanics have been employed to study the interactions between this compound and its biological targets.

In terms of pharmacokinetics, ethyl 4-(4-{4-(4-propoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate has shown promising properties in preclinical models. Its ability to penetrate cellular membranes and bind to target proteins suggests that it may have favorable bioavailability when administered orally or intravenously. However, further studies are required to confirm these findings and assess the compound's safety profile.

One of the most exciting aspects of this compound is its potential for further modification and optimization. By altering the substituents on the piperazine, benzenesulfonyl, or thiazole rings, chemists can explore a wide range of structural variations that may lead to improved pharmacological properties. For example, introducing electron-donating groups could enhance the compound's affinity for certain receptors or enzymes.

In conclusion, ethyl 4-(4-{4-(4-propoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate (CAS No. 361174-30-3) represents a significant advancement in organic synthesis and drug design. Its unique structure and functional groups make it a valuable tool for researchers in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound holds promise for contributing to the development of novel therapeutic agents.